N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H14ClN3O3/c16-10-3-1-9(2-4-10)13-7-11(19-22-13)8-17-15(21)12-5-6-14(20)18-12/h1-4,7,12H,5-6,8H2,(H,17,21)(H,18,20)
• InChI Key: FBPTVXQBLSNDBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol

Description

“N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-5-oxopyrrolidine-2-carboxamide” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs. The compound also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms, and a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and amine (NH2).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Isoxazoles can participate in a variety of reactions, including cycloadditions.

Scientific Research Applications

Molecular Interactions and Binding Mechanisms

One study delves into the molecular interactions of a structurally related antagonist, examining its binding to the CB1 cannabinoid receptor. This research provides insights into the conformational analysis, energetic stability, and pharmacophore models, contributing to our understanding of the steric and electrostatic interactions necessary for receptor binding (Shim et al., 2002).

Synthesis and Antimicrobial Activities

Another significant application involves the synthesis of new compounds for potential biological activities. For instance, the creation of N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide derivatives has been documented, with some compounds displaying significant inhibition against bacterial and fungal growth, highlighting their antimicrobial potential (Akbari et al., 2008).

Development of Polyamides for Material Science

Research on polyamides based on 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines presents another application area. These novel polyamides, characterized by their thermal properties and solubility in polar solvents, extend the compound's utility to the field of materials science, offering insights into the synthesis of polymers with specific physical properties (Faghihi & Mozaffari, 2008).

Antidepressant and Nootropic Agents

The synthesis of Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone underscores the exploration of these compounds as potential antidepressant and nootropic agents. This research highlights the dose-dependent activities of these compounds in animal models, suggesting their promise for therapeutic applications in mental health (Thomas et al., 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Isoxazole rings are found in many drugs and can interact with various biological targets.

Future Directions

Future research could focus on developing more efficient and eco-friendly synthetic routes for isoxazole-containing compounds. Additionally, the biological activity and potential therapeutic uses of this compound could be explored.